Cas no 2228347-64-4 (tert-butyl N-4-methoxy-2-(2-oxopropyl)phenylcarbamate)

Tert-butyl N-4-methoxy-2-(2-oxopropyl)phenylcarbamate is a specialized carbamate derivative used as an intermediate in organic synthesis and pharmaceutical research. Its key structural features include a tert-butyl carbamate group and a methoxy-substituted aromatic ring with a 2-oxopropyl moiety, offering versatility in further functionalization. The tert-butyl group enhances stability, while the ketone functionality provides a reactive site for subsequent transformations. This compound is particularly valuable in the development of bioactive molecules, serving as a precursor for heterocyclic compounds or targeted drug candidates. Its well-defined reactivity and purity make it suitable for controlled synthetic applications in medicinal chemistry and material science.
tert-butyl N-4-methoxy-2-(2-oxopropyl)phenylcarbamate structure
2228347-64-4 structure
Product Name:tert-butyl N-4-methoxy-2-(2-oxopropyl)phenylcarbamate
CAS No:2228347-64-4
MF:C15H21NO4
MW:279.33154463768
CID:6341312
PubChem ID:165621451
Update Time:2025-05-26

tert-butyl N-4-methoxy-2-(2-oxopropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-4-methoxy-2-(2-oxopropyl)phenylcarbamate
    • 2228347-64-4
    • EN300-1892154
    • tert-butyl N-[4-methoxy-2-(2-oxopropyl)phenyl]carbamate
    • Inchi: 1S/C15H21NO4/c1-10(17)8-11-9-12(19-5)6-7-13(11)16-14(18)20-15(2,3)4/h6-7,9H,8H2,1-5H3,(H,16,18)
    • InChI Key: QDTOSMAMRWZFOZ-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC(=CC=1CC(C)=O)OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 279.14705815g/mol
  • Monoisotopic Mass: 279.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 64.6Ų

tert-butyl N-4-methoxy-2-(2-oxopropyl)phenylcarbamate Pricemore >>

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Additional information on tert-butyl N-4-methoxy-2-(2-oxopropyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-methoxy-2-(2-oxopropyl)phenylcarbamate (CAS No. 2228347-64-4)

The compound tert-butyl N-4-methoxy-2-(2-oxopropyl)phenylcarbamate, identified by its CAS No. 2228347-64-4, is a specialized organic molecule with significant applications in pharmaceutical and chemical research. This carbamate derivative is characterized by its unique structural features, including a tert-butyl group, a methoxy substituent, and a 2-oxopropyl moiety, which contribute to its reactivity and utility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and development.

In recent years, the demand for tert-butyl N-4-methoxy-2-(2-oxopropyl)phenylcarbamate has grown, particularly in the context of small molecule therapeutics and intermediate synthesis. Its CAS No. 2228347-64-4 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. The compound's versatility makes it a valuable building block for constructing more complex molecules, especially those targeting enzyme inhibition or receptor modulation. This aligns with current trends in precision medicine and targeted drug delivery, where tailored compounds are essential for advancing therapeutic outcomes.

One of the key advantages of tert-butyl N-4-methoxy-2-(2-oxopropyl)phenylcarbamate is its stability under various reaction conditions, making it suitable for multi-step synthesis. The presence of the tert-butyl group enhances its solubility in organic solvents, while the methoxy and 2-oxopropyl functionalities provide sites for further chemical modifications. These properties are particularly valuable in medicinal chemistry, where researchers often seek to optimize lead compounds for improved efficacy and safety.

The synthesis of tert-butyl N-4-methoxy-2-(2-oxopropyl)phenylcarbamate typically involves carbamate formation and protective group strategies, which are well-documented in the literature. Its CAS No. 2228347-64-4 is often referenced in patents and research papers, highlighting its role in innovative chemical processes. For instance, the compound has been explored in the context of kinase inhibitors and anti-inflammatory agents, addressing unmet medical needs in areas such as autoimmune diseases and cancer therapy.

From an environmental and regulatory perspective, tert-butyl N-4-methoxy-2-(2-oxopropyl)phenylcarbamate is handled with standard laboratory precautions, ensuring safe usage in research settings. Its CAS No. 2228347-64-4 is registered in global chemical inventories, facilitating compliance with international standards. As the pharmaceutical industry continues to prioritize green chemistry and sustainable practices, this compound's synthetic pathways are being optimized to minimize waste and energy consumption.

In conclusion, tert-butyl N-4-methoxy-2-(2-oxopropyl)phenylcarbamate (CAS No. 2228347-64-4) represents a critical tool for researchers working at the intersection of organic chemistry and drug development. Its structural complexity and functional diversity make it a standout choice for designing novel therapeutics. As scientific inquiry advances, this compound is poised to play an even greater role in addressing some of the most pressing challenges in healthcare and biotechnology.

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